Cas no 106346-28-5 (Benzamide,N-[2-(6-phenyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl)phenyl]-)

• Product Name: Benzamide,N-[2-(6-phenyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl)phenyl]-
• CAS No: 106346-28-5
• MF: C₂₃H₁₇N₅OS
• MW: 411.478982686996
• CID: 1177702
• Update Time: 2024-08-05

Benzamide,N-[2-(6-phenyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[2-(6-phenyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl)phenyl]-
• Benzamide, N-[2-(6-phenyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl)phenyl]-

• Inchi： 1S/C23H17N5OS/c29-22(17-11-5-2-6-12-17)24-19-14-8-7-13-18(19)21-25-26-23-28(21)27-20(15-30-23)16-9-3-1-4-10-16/h1-14H,15H2,(H,24,29)
• InChI Key： JBONZHKELWKOCR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1N2N=C(C3=CC=CC=C3)CSC2=NN=1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 411.11561

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• PSA: 72.17
• pka: 12.84±0.70(Predicted)